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For Researchers, Scientists, and Drug Development Professionals

Introduction

Rhodizonic acid disodium salt, with the CAS number 523-21-7, is an organic salt recognized
for its potent chromogenic and chelating properties. This guide provides an in-depth overview
of its chemical and physical characteristics, detailed experimental protocols for its primary
applications, and an exploration of its relevance in various scientific fields. While its principal
utility lies within analytical and forensic chemistry as a highly sensitive indicator for metal ions,
this document also addresses its potential, albeit less documented, applications in biological
contexts.

Core Properties

Rhodizonic acid disodium salt is a stable, dark green to dark grey crystalline powder.[1] Its
chemical structure and fundamental properties are summarized in the tables below.

Chemical and Physical Properties

© 2026 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b15597203#bc-rfq
https://www.benchchem.com/product/b15597203/docs?utm_src=pdf-body#rhodizonic-acid-disodium-salt-cas-523-21-7-a-comprehensive-technical-guide
https://www.benchchem.com/product/b15597203/docs?utm_src=pdf-body#rhodizonic-acid-disodium-salt-cas-523-21-7-a-comprehensive-technical-guide
https://www.chemimpex.com/products/37402
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15597203?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference(s)
CAS Number 523-21-7 [1]
Molecular Formula CeNa20e [1]
Molecular Weight 214.04 g/mol [1]
Dark green to dark grey-green
Appearance
to dark green powder
Melting Point >300 °C
Soluble in water, slightly
Solubility soluble in soda solution, [2]

insoluble in alcohol.

Aqueous solutions are
- unstable and should be
Stability o [2]
prepared fresh. Stability is

increased at a pH below 3.

Analytical and Spectroscopic Data

Parameter Value Conditions/Details Reference(s)

>98% (Assay by

Purity o
titration)
UV-Vis Absorption In 0.1 M Hydrochloric
_ 317 - 320 nm _ [3]
Maximum (Amax) acid
Expected strong C=0
stretches near 1,680—
1,750 cm~?
FT-IR (ketone/enol) and [4]

broad O-H stretches
at 3,000-3,500 cm~!

(diol/water).

Key Applications and Experimental Protocols
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The primary application of Rhodizonic acid disodium salt is as a sensitive colorimetric
indicator for the presence of various metal ions, most notably lead. This property is extensively
utilized in forensic science for the detection of gunshot residue.

Forensic Analysis: The Sodium Rhodizonate Test for
Gunshot Residue

The Sodium Rhodizonate Test is a standard procedure in forensic laboratories to detect lead
residues from firearm discharge on various surfaces, such as skin, clothing, and inanimate
objects.[5] The test's specificity for lead is enhanced by controlling the pH of the reaction.

1. Reagent Preparation:

o Sodium Rhodizonate Solution: Prepare a saturated solution by dissolving Rhodizonic acid
disodium salt in distilled water until a small amount of powder remains undissolved. This
solution should be freshly prepared for immediate use as it is unstable.[6]

» Buffer Solution (pH 2.8): Dissolve 1.9 g of sodium bitartrate and 1.5 g of tartaric acid in 100
mL of distilled water. Gentle heating and stirring may be required to fully dissolve the
components.[7]

e 5% Hydrochloric Acid (HCI) Solution: Add 5 mL of concentrated HCI to 95 mL of distilled
water.

2. Direct Application Method:
This method is suitable for light-colored surfaces.

e Spray the area of interest with the freshly prepared Sodium Rhodizonate solution. The
surface will turn a yellow-orange color.

e Subsequently, spray the same area with the pH 2.8 buffer solution. This will remove the
yellow background color. The presence of heavy metals may be indicated by a pink
coloration.

 Finally, spray the area with the 5% HCI solution. A blue-violet color confirms the presence of
lead.[6]

© 2026 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b15597203/docs?utm_src=pdf-body#rhodizonic-acid-disodium-salt-cas-523-21-7-a-comprehensive-technical-guide
https://cymitquimica.com/cas/523-21-7/
https://www.benchchem.com/product/b15597203/docs?utm_src=pdf-body#rhodizonic-acid-disodium-salt-cas-523-21-7-a-comprehensive-technical-guide
https://www.benchchem.com/product/b15597203/docs?utm_src=pdf-body#rhodizonic-acid-disodium-salt-cas-523-21-7-a-comprehensive-technical-guide
https://pmc.ncbi.nlm.nih.gov/articles/PMC3812694/
https://www.bioscience.co.uk/product~1758811
https://pmc.ncbi.nlm.nih.gov/articles/PMC3812694/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15597203?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

3. Bashinski Transfer Method:

This method is recommended for dark-colored surfaces where color changes may be
obscured.

Place a piece of filter paper over the area to be tested.
o Dampen the filter paper with a 15% acetic acid solution.

o Cover the damp filter paper with several layers of dry filter paper and apply a hot iron until all
layers are dry. This transfers the residues to the top layer of filter paper.

o Process the filter paper that was in contact with the evidence using the direct application
method described above.[6]
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Workflow for the Sodium Rhodizonate Test for Gunshot Residue.

Analytical Chemistry: Titration Indicator

Rhodizonic acid disodium salt also serves as an indicator in the titrimetric determination of
sulfate and various metal ions, including barium.[8]
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. Reagent Preparation:
Barium Chloride (BaClz) Titrant: A standardized solution of BaCl-.

Rhodizonic Acid Disodium Salt Indicator Paper: Dip filter paper into a solution of

Rhodizonic acid disodium salt and allow it to dry.
. Titration Procedure:
The sulfate-containing sample is titrated with the standardized BaClz solution.
Periodically, a drop of the titration mixture is removed and spotted onto the indicator paper.

The endpoint is reached when the excess Ba?* ions react with the indicator on the paper,
causing a color change from the initial yellow-orange of the indicator to a reddish-brown
precipitate of barium rhodizonate.
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Workflow for Sulfate Titration using Rhodizonic Acid Disodium Salt Indicator.

Relevance to Drug Development and Biological
Research

While the primary applications of Rhodizonic acid disodium salt are in analytical and forensic
chemistry, some sources suggest its use in broader life science research. It has been
mentioned in the context of "biological materials" and for use in "histological staining" to
visualize specific cellular components.[1][3] This suggests a potential application in detecting
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and localizing metal ions within biological samples, which could be relevant for studies on
metallomics and the biological roles of certain metals.

However, it is crucial to note that detailed protocols and specific applications in cellular imaging
or as a probe in biological systems are not well-documented in the available scientific literature.
There is currently no evidence to support a direct role for Rhodizonic acid disodium salt in
drug development as a therapeutic agent or in the study of specific signaling pathways. Its
toxicological profile is not extensively characterized beyond basic safety data sheet
information, which indicates it may cause skin and eye irritation.[9]

Conclusion

Rhodizonic acid disodium salt (CAS 523-21-7) is a valuable analytical reagent with well-
established applications in forensic science and analytical chemistry. Its ability to form colored
complexes with metal ions, particularly lead, makes it an indispensable tool for gunshot residue
analysis. While its potential use in biological staining for metal ion detection has been noted,
this area remains largely unexplored, and further research is needed to establish its utility for
drug development professionals and researchers in the life sciences. At present, there is no
known direct application of this compound in modulating signaling pathways or as a therapeutic
agent. Professionals in drug development may find its utility limited to analytical quality control
for detecting specific metal contaminants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Rhodizonic Acid Disodium Salt (CAS 523-21-7): A
Comprehensive Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15597203/docs#rhodizonic-acid-disodium-salt-cas-
523-21-7-a-comprehensive-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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